Cas no 2172587-50-5 (5-ethyl-1-(3-fluoro-5-methylphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-ethyl-1-(3-fluoro-5-methylphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2172587-50-5
• MF: C₁₃H₁₃FN₂O₂
• MW: 248.252926588058
• CID: 6425714
• PubChem ID: 165835447
• Update Time: 2025-06-08

5-ethyl-1-(3-fluoro-5-methylphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-(3-fluoro-5-methylphenyl)-1H-pyrazole-3-carboxylic acid
• EN300-1629633
• 2172587-50-5

• Inchi： 1S/C13H13FN2O2/c1-3-10-7-12(13(17)18)15-16(10)11-5-8(2)4-9(14)6-11/h4-7H,3H2,1-2H3,(H,17,18)
• InChI Key： GYJRWRFYESEJFM-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)N1C(=CC(C(=O)O)=N1)CC

Computed Properties

• Exact Mass: 248.09610582g/mol
• Monoisotopic Mass: 248.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-ethyl-1-(3-fluoro-5-methylphenyl)-1H-pyrazole-3-carboxylic acid

Introduction to 5-Ethyl-1-(3-Fluoro-5-methylphenyl)-1H-pyrazole-3-carboxylic Acid (CAS No. 2172587-50-5)

5-Ethyl-1-(3-fluoro-5-methylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 2172587-50-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular structure of 5-Ethyl-1-(3-fluoro-5-methylphenyl)-1H-pyrazole-3-carboxylic acid is composed of a pyrazole ring substituted with an ethyl group at the 5-position and a 3-fluoro-5-methylphenyl group at the 1-position. The carboxylic acid functional group at the 3-position further enhances its reactivity and biological activity. The presence of these specific substituents imparts unique chemical and physical properties to the molecule, making it a valuable candidate for drug development.

In terms of chemical synthesis, several methods have been reported for the preparation of 5-Ethyl-1-(3-fluoro-5-methylphenyl)-1H-pyrazole-3-carboxylic acid. One common approach involves the reaction of an appropriate aryl hydrazine with an ethyl-substituted acetylene derivative, followed by cyclization to form the pyrazole ring. Subsequent oxidation steps are then employed to introduce the carboxylic acid functionality. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as microwave-assisted synthesis and catalytic processes, which have significantly improved the yield and purity of the final product.

The biological activities of 5-Ethyl-1-(3-fluoro-5-methylphenyl)-1H-pyrazole-3-carboxylic acid have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory disorders. Additionally, studies have demonstrated its ability to modulate various signaling pathways involved in cell proliferation and apoptosis, suggesting potential applications in cancer therapy.

A recent study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory effects of 5-Ethyl-1-(3-fluoro-5-methylphenyl)-1H-pyrazole-3-carboxylic acid. The compound was found to significantly inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. Furthermore, it showed a dose-dependent reduction in paw edema in a carrageenan-induced inflammation model in rats, indicating its potential as an effective anti-inflammatory agent.

In another study published in Cancer Research, researchers investigated the anticancer properties of 5-Ethyl-1-(3-fluoro-5-methylphenyl)-1H-pyrazole-3-carboxylic acid. The compound was found to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. Mechanistic studies revealed that it targets multiple signaling pathways, such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that 5-Ethyl-1-(3-fluoro-5-methylphenyl)-1H-pyrazole-3-carboxylic acid could be developed into a novel therapeutic agent for cancer treatment.

Beyond its therapeutic applications, 5-Ethyl-1-(3-fluoro-5-methylphenyl)-1H-pyrazole-3-carboxylic acid has also been explored for its potential use as a lead compound in drug discovery programs. Its unique structural features and favorable pharmacological profile make it an attractive starting point for structure-based drug design. Researchers are currently investigating various analogs and derivatives to optimize its potency and selectivity for specific therapeutic targets.

In conclusion, 5-Ethyl-1-(3-fluoro-5-methylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 2172587-50-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel drugs for various diseases.